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Compound of Interest

Compound Name: NDNA4

Cat. No.: B12369955 Get Quote

This guide provides a comparative analysis of the cross-reactivity profile of the hypothetical

anti-DNAJA4 monoclonal antibody, clone 7G5. The data presented here is intended to serve as

a template for researchers and drug development professionals in assessing the specificity of

similar reagents.

Data Presentation: Summary of Cross-Reactivity
The specificity of the anti-DNAJA4 antibody (Clone 7G5) was evaluated against other members

of the DnaJ (Hsp40) protein family due to their high sequence and structural homology. The

following table summarizes the binding affinity of Clone 7G5 to DNAJA4 and its potential cross-

reactivity with other DnaJ family members as determined by surface plasmon resonance

(SPR).
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Target Protein Family
Percent
Homology to
DNAJA4

Binding
Affinity (KD)

Cross-
Reactivity (%)

DNAJA4
DnaJ (Hsp40)

Subfamily A
100% 1.2 x 10⁻⁹ M 100%

DNAJA1
DnaJ (Hsp40)

Subfamily A
68% 3.5 x 10⁻⁷ M 0.34%

DNAJA2
DnaJ (Hsp40)

Subfamily A
65% 5.1 x 10⁻⁷ M 0.24%

DNAJB1
DnaJ (Hsp40)

Subfamily B
42%

No significant

binding
< 0.01%

DNAJB4
DnaJ (Hsp40)

Subfamily B
45%

No significant

binding
< 0.01%

HSP70 Hsp70 Family < 20%
No significant

binding
< 0.01%

Cross-reactivity (%) is calculated as (KD for DNAJA4 / KD for target protein) x 100.

Experimental Protocols
Objective: To quantify the binding affinity (K D) of the anti-DNAJA4 antibody (Clone 7G5) to

purified recombinant human DNAJA4 and other homologous proteins.

Instrumentation: Biacore T200 (Cytiva)

Methodology:

A CM5 sensor chip was functionalized with an anti-His antibody to capture the C-terminally

His-tagged recombinant target proteins.

Purified recombinant human DNAJA4, DNAJA1, DNAJA2, DNAJB1, DNAJB4, and HSP70

were individually captured on separate flow cells.
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The anti-DNAJA4 antibody (Clone 7G5) was injected at various concentrations (0.1 nM to

1 µM) over the captured target proteins.

The association (kₐ) and dissociation (kₔ) rates were measured, and the equilibrium

dissociation constant (K D) was calculated (K D = kₔ / kₐ).

The sensor surface was regenerated between cycles using a low pH glycine solution.

Objective: To visually confirm the specificity of the anti-DNAJA4 antibody (Clone 7G5)

against a panel of cell lysates.

Methodology:

Protein lysates from cell lines with known high expression of different DnaJ family

members were prepared.

20 µg of each lysate was separated by SDS-PAGE and transferred to a PVDF membrane.

The membrane was blocked with 5% non-fat milk in TBST for 1 hour.

The membrane was incubated with the anti-DNAJA4 antibody (Clone 7G5) at a 1:1000

dilution overnight at 4°C.

After washing, the membrane was incubated with a horseradish peroxidase (HRP)-

conjugated secondary antibody.

The signal was detected using an enhanced chemiluminescence (ECL) substrate.
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Caption: Experimental workflow for assessing the cross-reactivity of an antibody.

Signaling Pathway Context
While DNAJA4 is not a classical signaling pathway component with a linear cascade, it is

involved in the cellular stress response, which is a complex network of interactions. DNAJA4

acts as a co-chaperone for Hsp70, which plays a crucial role in maintaining protein

homeostasis.
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Caption: Role of DNAJA4 in the cellular stress response pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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